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Compound of Interest

Compound Name: Magnesium dichromate

Cat. No.: B13814811

This guide provides comprehensive technical information regarding the chemical compound
magnesium dichromate, with a focus on its CAS number and associated safety data. The
information is intended for researchers, scientists, and professionals in drug development who
may be handling or evaluating this substance.

Chemical Identification

Magnesium dichromate is an inorganic compound with the chemical formula MgCr207.[1][2]
[3] It is recognized for its strong oxidizing properties and is typically a bright red, crystalline
solid.[1]

Identifier Value

Chemical Name Magnesium Dichromate
CAS Number 14104-85-9

Molecular Formula Cra2MgO7[2]

Molecular Weight 240.29 g/mol [1][2][4]
PubChem CID 61713[2][4][5]

EINECS 237-959-1[1][2][4]

Safety and Hazard Information
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Magnesium dichromate is classified as a hazardous substance due to its toxicity and other
dangerous properties.[1] It is crucial to handle this chemical with appropriate safety
precautions.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard classifications for magnesium dichromate:

Hazard Class Category

Acute Toxicity, Oral Category 4[4][5]

Skin Sensitization Category 1[4][5]
Carcinogenicity Category 1B / 1A[4][5]

Hazardous to the aquatic environment, acute
Category 1[5]
hazard

Hazardous to the aquatic environment, long-
Category 1[4][5]
term hazard

Element Description

Irritant, Health Hazard, Environmental Hazard[5]

[6]

Pictogram(s)

Signal Word Danger[4][5][6]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[4][5][6]

H317: May cause an allergic skin reaction.[4][5][6][7][8]

H350: May cause cancer.[4][5][6][7][8]

H400: Very toxic to aquatic life.[5][6]

H410: Very toxic to aquatic life with long lasting effects.[4][5][6]
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Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements includes, but is not limited to: P201, P202,
P261, P270, P272, P273, P280, P301+P312, P302+P352, P308+P313, P333+P313,
P362+P364, P391, P405, and P501.[4][5]

Magnesium dichromate is a known human carcinogen.[5][9] The International Agency for
Research on Cancer (IARC) classifies it as a Class 1 carcinogen.[5][6] It is also recognized as
a human carcinogen by the National Toxicology Program (NTP) and the American Conference
of Governmental Industrial Hygienists (ACGIH).[5][6][9]

Additional health hazards include:
o Nephrotoxin: Potentially toxic to the kidneys in an occupational setting.[5][6][9]
o Dermatotoxin: Can cause skin burns and allergic skin reactions (sensitizer).[5][6][9]

e Asthma: May induce reversible bronchoconstriction if inhaled.[5][6][9]

Organization Limit Notes
OSHA (PEL) 0.005 mg/m3 As Cr(VD[6][9]

As Cr(VI), inhalable particulate
ACGIH (TLV) 0.0001 mg/m3

matter[6][9]

As Cr(VI), inhalable particulate
ACGIH (STEL) 0.0005 mg/m3

matter[9]

Experimental Protocols and Handling

Detailed experimental protocols for specific applications involving magnesium dichromate are
not publicly available and should be developed in accordance with laboratory safety standards
and the specific requirements of the experiment. The following are general guidelines based on

available safety data.

o Handling: Use only in a well-ventilated area, preferably under a fume hood.[10] Avoid
breathing dust.[8][10] Do not eat, drink, or smoke when using this product.[4][7] Avoid
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contact with skin and eyes.[10][11] Wear appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection.[3][10]

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[8][11] Keep
away from food.[11] Store locked up.[4][8]

 |If Swallowed: Call a POISON CENTER or doctor if you feel unwell.[4] Rinse mouth.[4]

« If on Skin: Wash with plenty of soap and water.[8] If skin irritation or a rash occurs, get
medical advice/attention.[4][8]

 If Exposed or Concerned: Get medical advice/attention.[4][8]

In case of a spill, collect the spillage to prevent it from entering drains.[4][7][8] Dispose of the
contents and container to an approved waste disposal plant.[8]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for handling magnesium dichromate,
from initial hazard identification to appropriate response measures.

Hazard Identification

H302: Harmful if swallowed H317: May cause an allergic skin reaction H350: May cause cancer H410: Very toxic to aquatic life

Inhalation/Ingestion Risk 'Skin Contact Risk Carcinogenic Risk Environmental Risk

Prevention & Control

P261: Avoid breathing dust P280: Wear protective equipment P201: Obtain special instructions P273: Avoid release to the environment

If Ingested If on Skin If Exposed If Spilled

Response & First Aid

P301+P312: If swallowed, call for medical help P302+P352: If on skin, wash with water P308+P313: If exposed, get medical advice

P391: Collect spillage

* Storage & Disposal . -’ .
g

P405: Store locked up

P501: Dispose of safely
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Caption: Logical flow from hazard identification to response for magnesium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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